![molecular formula C5H5F2NOS B1382769 2,2-Difluoro-2-(1,3-thiazol-2-yl)ethan-1-ol CAS No. 1803604-35-4](/img/structure/B1382769.png)
2,2-Difluoro-2-(1,3-thiazol-2-yl)ethan-1-ol
Overview
Description
2,2-Difluoro-2-(1,3-thiazol-2-yl)ethan-1-ol, also known as 2,2-Difluoro-2-thiazolethanol (DFTE), is an organic compound of the thiazole class. It is a colorless liquid with a pungent odor. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a pharmaceutical intermediate. It has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and food additives.
Scientific Research Applications
Synthesis and Chemical Properties
- Chemoselective Synthesis: 1,3-Dibromo-1,1-difluoro-2-propanone, a related compound, is used in chemoselective synthesis of 4-bromodifluoromethyl thiazoles, beneficial in drug discovery programs (Colella et al., 2018).
- Electrophilic Oxyalkylation: Electrophilic 2-(trifluoroacetyl)-1,3-azoles demonstrated activity in the C-oxyalkylation of various heterocycles, including 1,3-thiazole derivatives (Khodakovskiy et al., 2010).
- Synthesis of Difluoromethylated Compounds: A strategic synthesis of novel difluoromethylated compounds has been achieved, illustrating the utility of difluoromethyl groups in chemical synthesis (Chundawat et al., 2016).
Materials Science and Engineering
- Corrosion Inhibition: Thiazole derivatives, similar in structure to 2,2-Difluoro-2-(1,3-thiazol-2-yl)ethan-1-ol, have been studied for their efficacy as corrosion inhibitors in engineering materials (Tan et al., 2019).
Pharmacology and Drug Design
- Antimicrobial and Antifungal Activities: Certain difluoromethylated compounds exhibit significant antibacterial and antifungal properties, suggesting potential applications in drug design (Chundawat et al., 2016).
- QSAR Analysis for Antioxidants: QSAR analysis of thiazole derivatives has been conducted to design new potential antioxidants, indicating their significance in medicinal chemistry (Drapak et al., 2019).
Mechanism of Action
Target of Action
Compounds containing the thiazole ring, such as this one, have been found to exhibit diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . The thiazole ring’s aromaticity allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
Biochemical Pathways
Thiazole derivatives can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Result of Action
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The solubility of thiazole derivatives in water, alcohol, ether, and various organic solvents may affect their bioavailability and efficacy .
Properties
IUPAC Name |
2,2-difluoro-2-(1,3-thiazol-2-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5F2NOS/c6-5(7,3-9)4-8-1-2-10-4/h1-2,9H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YINZJJKGXUXWNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)C(CO)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5F2NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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